Cas no 1805042-01-6 (Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate
• CAS No: 1805042-01-6
• MF: C₁₃H₁₃F₂NO₄
• MW: 285.24343085289
• CID: 4944054
• Update Time: 2025-05-22

Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate

• Inchi： 1S/C13H13F2NO4/c1-2-19-11(18)5-10-8(6-16)3-4-9(7-17)12(10)20-13(14)15/h3-4,13,17H,2,5,7H2,1H3
• InChI Key： ZKQBPCOCXUFHDU-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=CC=C(C#N)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate

Research Brief on Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate (CAS: 1805042-01-6)

Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate (CAS: 1805042-01-6) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry and drug development. This compound is characterized by its unique structural features, including a cyano group, a difluoromethoxy moiety, and a hydroxymethyl substituent, which make it a promising candidate for further pharmacological evaluation. Recent studies have explored its potential as an intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug development.

The synthesis of Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate involves a multi-step process that includes the introduction of the difluoromethoxy group and subsequent functionalization of the phenyl ring. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for its application in drug discovery. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it maintains its integrity in various biological matrices, making it suitable for in vitro and in vivo studies.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against specific enzymes involved in inflammatory pathways. Preliminary results indicated that Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential utility as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics.

Another area of interest is the compound's role in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate can interfere with the signaling pathways of certain oncogenic proteins. The compound was shown to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. These findings highlight its potential as a scaffold for designing next-generation anticancer agents.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacological properties. Current efforts are focused on structural modifications to enhance its bioavailability and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 6-cyano-2-difluoromethoxy-3-(hydroxymethyl)phenylacetate (CAS: 1805042-01-6) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural attributes and preliminary biological activities make it a valuable candidate for further investigation. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions in the treatment of inflammatory diseases and cancer.